N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide

• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol
• IUPAC Name: N-[3-[(4-chlorophenyl)carbamoylamino]phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H20ClN3O2/c1-18(2,3)16(23)20-14-5-4-6-15(11-14)22-17(24)21-13-9-7-12(19)8-10-13/h4-11H,1-3H3,(H,20,23)(H2,21,22,24)
• InChI Key: BJYRVIURVSKVQI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)Cl

Description

N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide, also known as Dabrafenib, is a small molecule inhibitor of the BRAF kinase protein. It is used in the treatment of metastatic melanoma with the BRAF V600E mutation.

Mechanism of Action

N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide inhibits the activity of the BRAF kinase protein, which is involved in the MAPK/ERK signaling pathway. This pathway is important for cell growth and proliferation, and mutations in the BRAF gene can lead to uncontrolled cell growth and the development of cancer. By inhibiting the activity of BRAF, N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide can slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide has been shown to have a number of biochemical and physiological effects. It can inhibit the growth and proliferation of cancer cells, induce cell cycle arrest, and promote apoptosis. N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide can also affect the immune system, leading to an increase in the number of T cells and natural killer cells. Additionally, N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide can cause side effects such as fever, rash, and fatigue.

Advantages and Limitations for Lab Experiments

N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in a variety of assays. It has also been extensively studied in preclinical and clinical trials, making it a well-characterized drug. However, N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide has limitations as well. It is specific to the BRAF V600E mutation, meaning it may not be effective in treating other types of cancer. Additionally, N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide can cause side effects that may affect the results of experiments.

Future Directions

For the study of N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide include the development of new drugs, combination therapy, overcoming resistance, and understanding long-term effects.

Synthesis Methods

N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide can be synthesized by the reaction of 4-chloroaniline with isobutyryl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 3-aminophenylboronic acid in the presence of palladium catalyst and triethylamine to obtain N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide.

Scientific Research Applications

N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide has been extensively studied in preclinical and clinical trials for the treatment of metastatic melanoma with the BRAF V600E mutation. It has been shown to significantly improve progression-free survival and overall survival in patients with this mutation. N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)-2,2-dimethylpropanamide has also been studied in combination with other drugs, such as trametinib, to further improve patient outcomes.